Cas no 944899-22-3 (7-(Benzyloxy)-3-iodo-1H-indazole)

7-(Benzyloxy)-3-iodo-1H-indazole is a halogenated indazole derivative featuring a benzyloxy substituent at the 7-position and an iodine atom at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the iodine atom enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling efficient derivatization. The benzyloxy group offers additional functionalization opportunities while providing stability during synthetic transformations. Its well-defined structure and high purity make it suitable for research applications in medicinal chemistry, where precise molecular modifications are critical. Proper handling under inert conditions is recommended to maintain its integrity.

7-(Benzyloxy)-3-iodo-1H-indazole structure

944899-22-3 structure

Product Name:7-(Benzyloxy)-3-iodo-1H-indazole

CAS No:944899-22-3

MF:C₁₄H₁₁IN₂O

MW:350.154415369034

MDL:MFCD10696831

CID:823363

PubChem ID:46835458

Update Time:2025-05-27

7-(Benzyloxy)-3-iodo-1H-indazole Chemical and Physical Properties

Names and Identifiers

- 7-(Benzyloxy)-3-iodo-1H-indazole
- 3-Iodo-7-(phenylmethoxy)-1H-indazole
- 3-iodo-7-phenylmethoxy-2H-indazole
- 1H-Indazole,3-iodo-7-(phenylmethoxy)
- 3-Iodo-7-(phenylmethoxy)-1H-indazole (ACI)
- 7-Benzyloxy-3-iodo-1H-indazole
- AB58282
- DB-079919
- 944899-22-3
- DTXSID90676415
- 7-(BENZYLOXY)-3-IODO-2H-INDAZOLE
- AKOS015854014
- MFCD10696831
- CS-0340643
- G62651
- MDL： MFCD10696831
- Inchi： 1S/C14H11IN2O/c15-14-11-7-4-8-12(13(11)16-17-14)18-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,16,17)
- InChI Key： VQZURTFNQVMZSJ-UHFFFAOYSA-N
- SMILES： IC1C2C(=C(C=CC=2)OCC2C=CC=CC=2)NN=1

Computed Properties

Exact Mass: 349.99200
Monoisotopic Mass: 349.992
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.9A^2
XLogP3: 3.7

Experimental Properties

Density: 1.735
Boiling Point: 489.173°C at 760 mmHg
Flash Point: 249.643°C
Refractive Index: 1.731
PSA: 37.91000
LogP: 3.74650

7-(Benzyloxy)-3-iodo-1H-indazole Pricemore >>

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